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Compound of Interest

Compound Name: 3-Cyclopentylpropanal

Cat. No.: B1600739

This technical guide provides a comprehensive overview of 3-Cyclopentylpropanal, a
versatile aldehyde with significant applications in the chemical and pharmaceutical industries.
The document details its chemical identity, physicochemical properties, synthesis protocols,
and its role as a valuable intermediate in organic synthesis. This guide is intended for
researchers, scientists, and professionals in drug development and fine chemical synthesis.

Chemical Identity
o |[UPAC Name: 3-cyclopentylpropanal[1]

« CAS Number: 6053-89-0[1][2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-
Cyclopentylpropanal.
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Property Value Reference
Molecular Formula CsH140 [1112]
Molecular Weight 126.20 g/mol [1][3]
Appearance Liquid [2]

Purity > 95% (NMR) [2]

Flash Point 82 °C (179.6 °F) - closed cup [3]

1S/C8H140/c9-7-3-6-8-4-1-2-
InChl [1][3]
5-8/h7-8H,1-6H2

UWAOHFMOWBQIJH-
InChlKey [11[3]
UHFFFAOYSA-N

SMILES C1CCC(C1)CCC=0 [1]

Applications in Research and Development

3-Cyclopentylpropanal is a valuable intermediate in various fields due to its unique molecular
structure, which combines a reactive aldehyde group with a cyclopentyl moiety.

o Flavor and Fragrance Industry: This compound is utilized as an ingredient in the formulation
of flavors and fragrances, contributing a distinct scent profile to consumer products.[2]

o Pharmaceutical Development: It serves as a building block in the synthesis of diverse
pharmaceutical compounds. The cyclopentyl group is a desirable feature in medicinal
chemistry as it can enhance the potency and selectivity of drug candidates.[2]

¢ Organic Synthesis: Researchers employ 3-Cyclopentylpropanal in various organic
reactions to create more complex molecules. Its aldehyde functionality allows for a wide
range of chemical transformations.[2]

Experimental Protocols

1. Synthesis of 3-Cyclopentylpropanal

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/11083898
https://www.chemimpex.com/products/26518
https://pubchem.ncbi.nlm.nih.gov/compound/11083898
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds023037
https://www.chemimpex.com/products/26518
https://www.chemimpex.com/products/26518
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds023037
https://pubchem.ncbi.nlm.nih.gov/compound/11083898
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds023037
https://pubchem.ncbi.nlm.nih.gov/compound/11083898
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds023037
https://pubchem.ncbi.nlm.nih.gov/compound/11083898
https://www.benchchem.com/product/b1600739?utm_src=pdf-body
https://www.chemimpex.com/products/26518
https://www.chemimpex.com/products/26518
https://www.benchchem.com/product/b1600739?utm_src=pdf-body
https://www.chemimpex.com/products/26518
https://www.benchchem.com/product/b1600739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A common method for the synthesis of 3-Cyclopentylpropanal involves the oxidation of the
corresponding alcohol, 3-cyclopentylpropan-1-ol.

 Starting Material: 3-Cyclopentylpropan-1-ol
e Reagent: Pyridinium chlorochromate (PCC)
e Solvent: Dichloromethane (CH2Clz)

Procedure:

Dissolve 3-cyclopentylpropan-1-ol in dichloromethane in a round-bottom flask.
¢ Add pyridinium chlorochromate (PCC) to the solution in portions while stirring.

» Allow the reaction mixture to stir at room temperature for several hours until the oxidation is
complete (monitoring by TLC is recommended).

» Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of
silica gel to remove the chromium salts.

o Wash the silica gel pad with additional diethyl ether.

o Combine the organic filtrates and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude 3-Cyclopentylpropanal.

e The crude product can be further purified by distillation under reduced pressure.
2. Analytical Characterization

The identity and purity of the synthesized 3-Cyclopentylpropanal can be confirmed using
standard analytical techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the molecular structure of the compound.

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for assessing
the purity of the aldehyde and confirming its molecular weight.
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Visualizations

Oxidation PCC
3-Cyclopentylpropan-1-ol Dichloromethane

Click to download full resolution via product page

3-Cyclopentylpropanal

Caption: Synthetic pathway for 3-Cyclopentylpropanal via oxidation.
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Caption: Role of 3-Cyclopentylpropanal as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Cyclopentylpropanal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600739#iupac-name-and-cas-number-for-3-
cyclopentylpropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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